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Abstract

This technical guide provides a comprehensive overview of the known and anticipated physical characteristics of 2-Chloro-6-propylaminopyrazine.

Introduction and Molecular Identity

2-Chloro-6-propylaminopyrazine is a halogenated and amino-substituted pyrazine. The pyrazine ring is a privileged scaffold in medicinal chemistry,

Table 1: Molecular Identifiers for 2-Chloro-6-propylaminopyrazine

Identifier

IUPAC Name

CAS Number

Molecular Formula

Molecular Weight

Canonical SMILES

InChl

graph "2 Chloro 6 propylaminopyrazine Structure" {
layout=neato;
node [shape=plaintext];
"C1l" [pos="0,1!", label="N"1;
"C2" [pos="1,1.5!", label=""];
"C3" [pos="2,1!", label="N"1;
"C4" [pos="2,0!", label=""];
"C5" [pos="1,-0.5!", label=""];
"C6" [pos="0,0!", label=""1;

"Cl" [pos="-1,0!", label="Cl"];
“N_propyl" [pos="3,0!", label="NH"];
"propyl _C1" [pos="4,0!", label=""];
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"propyl_C2" [pos="5,0!", label=""];
"propyl_C3" [pos="6,0!", label=""];

"C1" -- "C2" [style=solid];

"C2" -- "C3" [style=solid];

"C3" -- "C4" [style=solid];

"C4" -- "C5" [style=solidl];

"C5" -- "C6" [style=solidl];

"C6" -- "Cl1" [style=solid];

"C6" -- "Cl" [style=solid];

"C4" -- "N propyl" [style=solid];

"N _propyl" -- "propyl C1" [style=solid];
"propyl C1" -- "propyl C2" [style=solid];
"propyl C2" -- "propyl C3" [style=solid];

node [shape=none, width=0, height=0, label=""];
pl [pos="0.5,1.4!"1;
p2 [pos="1.5,0.5!"1;
p3 [pos="0.5,-0.4!"];

"C1" -- pl [style=invis];
"C2" -- pl [style=invis];
"C3" -- p2 [style=invis];
"C4" -- p2 [style=invis];
"C5" -- p3 [style=invis];
"C6" -- p3 [style=invis];
}

Figure 2: A logical workflow for the synthesis and characterization of 2-Chloro-6-propylaminopyrazine.

Safety and Handling

While a specific Safety Data Sheet (SDS) for 2-Chloro-6-propylaminopyrazine is not readily available, it shou

General Handling Precautions:
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Work in a well-ventilated area, preferably a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.

Avoid inhalation of dust and contact with skin and eyes.[3][4]

In case of contact, rinse the affected area with plenty of water.[4]

GHS Hazard Classification (Predicted):
Based on structurally similar compounds, it may be classified as:

Acute Toxicity, Oral (Category 4)

Skin Irritation (Category 2)[4]

Eye Irritation (Category 2A)[4]
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Conclusion

This technical guide provides a comprehensive framework for understanding and determining the physical charac
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' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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